3-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-N-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propanamide

• Molecular Formula: C25H27NO8
• Molecular Weight: 469.5 g/mol
• IUPAC Name: 3-(4-hydroxy-6-methyl-2-oxopyran-3-yl)-N-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propanamide
• InChI: InChI=1S/C25H27NO8/c1-14-10-19(27)23(25(29)34-14)18(13-22(28)26-16-6-8-17(30-2)9-7-16)15-11-20(31-3)24(33-5)21(12-15)32-4/h6-12,18,27H,13H2,1-5H3,(H,26,28)
• InChI Key: UZQKKPNTYLJURG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)O1)C(CC(=O)NC2=CC=C(C=C2)OC)C3=CC(=C(C(=C3)OC)OC)OC)O

Description

3-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-N-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propanamide: is a synthetic organic compound. Let’s break down its structure:

• The core structure consists of a propanamide group (R-CO-NH2) attached to a pyran ring.
• The pyran ring contains a hydroxyl group (OH) at position 4 and a methyl group (CH3) at position 6.
• The phenyl group (C6H5) with a methoxy (OCH3) substituent is attached to the nitrogen atom of the propanamide.
• Three methoxy groups are present on the phenyl ring.

Preparation Methods

Synthetic Routes:

• Condensation Reaction:

  • One synthetic route involves the condensation of 4-methoxybenzaldehyde with 3,4,5-trimethoxybenzaldehyde to form the corresponding chalcone.
  • The chalcone then undergoes a Claisen-Schmidt condensation with 4-hydroxy-6-methyl-2H-pyran-2-one to yield the target compound.

• Industrial Production:

  • Industrial-scale production typically employs the above synthetic routes.
  • Optimization of reaction conditions, solvent choice, and catalysts ensures high yields.

Chemical Reactions Analysis

Oxidation: The hydroxyl group in the pyran ring can undergo oxidation to form a ketone.

Reduction: Reduction of the carbonyl group in the amide linkage can yield the corresponding alcohol.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity (e.g., anti-inflammatory, antioxidant properties).

Medicine: Research on its pharmacological effects and potential drug development.

Industry: Used in the synthesis of natural product derivatives.

Mechanism of Action

Targets: The compound may interact with enzymes, receptors, or cellular pathways.

Pathways: Further studies are needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Uniqueness: Its combination of pyran, phenyl, and amide moieties sets it apart.

Similar Compounds: Related compounds include other pyran derivatives and phenylpropanamides.